Cas no 1021229-15-1 (N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 1021229-15-1
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 5798875
• PubChem ID: 42208761
• Update Time: 2025-10-28

N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• 1021229-15-1
• N-(4-(3-((2-(methylthio)phenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• VU0639284-1
• F5254-0433
• N-[4-[3-(2-methylsulfanylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024503473

• Inchi： 1S/C18H17N3O3S2/c1-25-15-7-3-2-5-13(15)20-16(22)9-8-12-11-26-18(19-12)21-17(23)14-6-4-10-24-14/h2-7,10-11H,8-9H2,1H3,(H,20,22)(H,19,21,23)
• InChI Key： LXNQKHLHNGLFED-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NC1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide

N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide: A Comprehensive Overview

N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide, identified by the CAS registry number 1021229-15-1, is a complex organic compound with a diverse range of potential applications in various fields. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a furan moiety, and a methylsulfanyl group. The combination of these functional groups imparts unique chemical properties that make this compound a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. The presence of the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to the compound's stability and reactivity. The furan moiety, on the other hand, introduces aromaticity and enhances the molecule's ability to participate in various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents, particularly in the field of oncology.

One of the most significant advancements in recent research is the exploration of this compound's role in drug design. Scientists have discovered that the methylsulfanyl group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This has led to its consideration as a lead molecule for developing drugs targeting specific biological pathways involved in cancer progression. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases associated with tumor growth and metastasis.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. The thiazole ring's ability to form stable coordination complexes with metal ions has made it a candidate for designing new materials with tailored electronic properties. Researchers have explored its use in creating metal-organic frameworks (MOFs) for gas storage and catalysis. Recent experiments have demonstrated that incorporating this compound into MOF structures can significantly enhance their surface area and porosity, making them ideal for applications in hydrogen storage and carbon capture.

The furan moiety within the molecule has also been found to contribute to its photochemical properties. Studies have shown that this compound exhibits strong fluorescence under UV light due to the conjugation between the furan ring and the thiazole group. This property has led to its exploration as a fluorescent probe for sensing various analytes in environmental monitoring and biomedical diagnostics. For example, researchers have developed a sensor based on this compound that can selectively detect heavy metal ions such as mercury(II) and lead(II) in aqueous solutions.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound more accurately. Using molecular docking simulations and quantitative structure-activity relationship (QSAR) models, scientists have been able to assess how modifications to the molecule's structure could improve its therapeutic index. These studies have provided valuable insights into optimizing the compound's design for specific therapeutic applications while minimizing potential side effects.

In conclusion, N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-15-1) is a versatile compound with promising applications across multiple disciplines. Its unique molecular architecture allows it to serve as a building block for developing innovative drugs, advanced materials, and sensitive sensors. As research continues to uncover new aspects of its chemical behavior and biological activity, this compound is poised to play an increasingly important role in both academic research and industrial innovation.